Cas no 135082-37-0 (propan-2-yl (phenylsulfanyl)acetate)

• Product Name: propan-2-yl (phenylsulfanyl)acetate
• CAS No: 135082-37-0
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1243585
• PubChem ID: 178235
• Update Time: 2025-04-20

propan-2-yl (phenylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl (phenylsulfanyl)acetate
• propan-2-yl 2-phenylsulfanylacetate
• DTXSID60159245
• Isopropyl (phenylthio)acetate
• SCHEMBL14140383
• Acetic acid, (phenylthio)-, 1-methylethyl ester
• AKOS008948947
• 135082-37-0

• Inchi： 1S/C11H14O2S/c1-9(2)13-11(12)8-14-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key： VECQXVQFEJGAAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(=O)OC(C)C

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3